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Compound of Interest

Compound Name: SIS17

CAS No.: 9004-65-3

Cat. No.: B1146710

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of SIS17, a selective inhibitor of histone deacetylase 11 (HDAC11).

Detailed experimental protocols and data are presented to facilitate further research and

development of this compound.

Chemical Structure and Properties
SIS17, with the chemical name N'-Hexadecylthiophene-2-carbohydrazide, is a potent and

selective inhibitor of HDAC11.[1] Its structure features a thiophene-2-carbohydrazide core

coupled to a long hexadecyl alkyl chain. This long alkyl chain contributes to its poor to

moderate solubility.[2]

Chemical Structure:

SIS17 Chemical Structure
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Table 1: Physicochemical Properties of SIS17

Property Value Reference

Chemical Name
N'-Hexadecylthiophene-2-

carbohydrazide
[3]

Molecular Formula C₂₁H₃₈N₂OS [3]

Molecular Weight 366.60 g/mol [3]

CAS Number 2374313-54-7 [3]

Appearance White Solid [1]

Purity ≥95% (HPLC) [3]

Solubility

Soluble to 10 mM in DMSO.[3]

Also soluble in a mixture of

10% DMSO, 40% PEG300,

5% Tween 80, and 45% Saline

(≥ 2.08 mg/mL), and in a

mixture of 10% DMSO and

90% Corn Oil (≥ 2 mg/mL).[4]

[3][4]

Storage

Store at -20°C as a powder for

up to 3 years. In solvent, store

at -80°C for up to 1 year.

[3]

Biological Activity and Mechanism of Action
SIS17 is a selective inhibitor of HDAC11, a class IV histone deacetylase.[1][4] It has been

shown to inhibit the demyristoylation of serine hydroxymethyltransferase 2 (SHMT2), a known

substrate of HDAC11, without significantly inhibiting other HDAC isoforms.[1][4]

Table 2: In Vitro Inhibitory Activity of SIS17
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Target Substrate IC₅₀ (μM) Reference

HDAC11
Myristoyl-H3K9

peptide
0.83 [5]

HDAC11
Myristoyl-SHMT2

peptide
0.27 [5]

HDAC1 Acyl-H3K9 peptides >100 [5]

HDAC4 Acyl-H3K9 peptides >100 [5]

HDAC8 Acyl-H3K9 peptides >100 [5]

SIRT1 Acyl-H3K9 peptides >100 [5]

SIRT2 Acyl-H3K9 peptides >100 [5]

SIRT3 Acyl-H3K9 peptides >100 [5]

SIRT6 Acyl-H3K9 peptides >100 [5]

The mechanism of action of SIS17 involves the inhibition of HDAC11's defatty-acylase activity.

HDAC11 removes myristoyl groups from lysine residues of substrate proteins like SHMT2. By

inhibiting this activity, SIS17 increases the myristoylation of SHMT2. This post-translational

modification of SHMT2 has been shown to regulate the ubiquitination and subsequent

degradation of the type I interferon receptor (IFNαR1), thereby modulating the type I interferon

signaling pathway.[6][7][8]

Signaling Pathway
The inhibition of HDAC11 by SIS17 has a downstream effect on the type I interferon signaling

pathway. The following diagram illustrates the key relationships in this pathway.
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Caption: HDAC11 signaling pathway modulated by SIS17.

Experimental Protocols
Synthesis of N'-Hexadecylthiophene-2-carbohydrazide
(SIS17)
While a detailed, step-by-step protocol for the synthesis of SIS17 is not publicly available in the

reviewed literature, a general synthetic route can be inferred from the synthesis of its core

moiety, 2-thiophenecarbohydrazide. The synthesis would likely involve the reaction of a

thiophene-2-carboxylic acid derivative with a hexadecyl-substituted hydrazine.

A general procedure for the synthesis of 2-thiophenecarbohydrazides involves the activation of

2-thiophenecarboxylic acid with a coupling agent such as dicyclohexylcarbodiimide (DCCI) in

the presence of 1-hydroxybenzotriazole (HOBt), followed by reaction with the desired

hydrazine.[9]

General Workflow for Synthesis:
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Caption: General synthetic workflow for SIS17.

In Vitro HDAC11 Inhibition Assay (HPLC-based)
This protocol is adapted from the methodology described for determining the IC₅₀ value of

SIS17 against HDAC11.[5]

Materials:

Recombinant human HDAC11

Myristoyl-H3K9 peptide (substrate)

SIS17

Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)

Quenching solution (e.g., 0.5% acetic acid)

HPLC system with a C18 column

Procedure:

Prepare serial dilutions of SIS17 in the assay buffer.

In a reaction plate, add the HDAC11 enzyme to the SIS17 dilutions and pre-incubate for a

specified time (e.g., 10 minutes at room temperature).

Initiate the reaction by adding the myristoyl-H3K9 peptide substrate.
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Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

Stop the reaction by adding the quenching solution.

Analyze the reaction mixture by reverse-phase HPLC to separate the substrate and the de-

myristoylated product.

Quantify the peak areas corresponding to the substrate and product.

Calculate the percentage of inhibition for each SIS17 concentration relative to a no-inhibitor

control.

Determine the IC₅₀ value by fitting the dose-response curve using non-linear regression

analysis.

Cellular SHMT2 Defatty-acylation Assay
This protocol is based on the method used to assess the effect of SIS17 on SHMT2 acylation in

cells.[5]

Materials:

MCF7 cells (or other suitable cell line)

Alkyne-tagged palmitic acid analog (e.g., Alk14)

SIS17

Cell lysis buffer

Biotin-azide (for click chemistry)

Click chemistry reaction buffer (containing copper(I) catalyst)

Streptavidin beads

SDS-PAGE and Western blotting reagents

Anti-SHMT2 antibody
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Procedure:

Culture MCF7 cells to the desired confluency.

Treat the cells with the alkyne-tagged palmitic acid analog and different concentrations of

SIS17 for a specified duration (e.g., 6 hours).

Harvest and lyse the cells.

Perform a click chemistry reaction by incubating the cell lysates with biotin-azide and the

click chemistry reaction buffer to attach a biotin tag to the acylated proteins.

Enrich the biotin-tagged (acylated) proteins by pulling them down with streptavidin beads.

Elute the bound proteins from the beads.

Separate the eluted proteins by SDS-PAGE.

Perform a Western blot using an anti-SHMT2 antibody to detect the amount of acylated

SHMT2.

Quantify the band intensities to determine the relative levels of SHMT2 acylation at different

SIS17 concentrations.

Experimental Workflow for Cellular Assay:
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Caption: Workflow for cellular SHMT2 defatty-acylation assay.

Conclusion
SIS17 is a valuable research tool for studying the biological functions of HDAC11. Its selectivity

and characterized mechanism of action make it a strong candidate for further investigation in

therapeutic areas where HDAC11 plays a significant role, such as immunology and oncology.
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This guide provides the foundational information and methodologies required for researchers to

effectively utilize SIS17 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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